Cas no 84370-81-0 (3-hydroxypropyl salicylate)
3-hydroxypropyl salicylate structure
Product Name:3-hydroxypropyl salicylate
CAS No:84370-81-0
MF:C10H12O4
MW:196.199883460999
CID:888584
PubChem ID:3019846
Update Time:2025-04-19
3-hydroxypropyl salicylate Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxypropyl salicylate
- 3-hydroxypropyl 2-hydroxybenzoate
- DTXSID90233345
- NS00038493
- 84370-81-0
- SCHEMBL12083353
- VWH5RVD89T
- EINECS 282-741-1
- Benzoic acid, 2-hydroxy-, 3-hydroxypropyl ester
-
- Inchi: 1S/C10H12O4/c11-6-3-7-14-10(13)8-4-1-2-5-9(8)12/h1-2,4-5,11-12H,3,6-7H2
- InChI Key: OBMBZFOXAKONKQ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1O)=O)CCCO
Computed Properties
- Exact Mass: 196.07355886g/mol
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66.8Ų
3-hydroxypropyl salicylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
84370-81-0 (3-hydroxypropyl salicylate) Related Products
- 118-58-1(Benzyl salicylate)
- 118-61-6(Ethyl salicylate)
- 119-36-8(Methyl salicylate)
- 87-19-4(Isobutyl salicylate)
- 22717-57-3(Methyl 2-hydroxy-5-methylbenzoate)
- 607-85-2(Isopropyl Salicylate)
- 2050-08-0(2-Hydroxybenzoic Acid Pentyl Ester)
- 87-28-5(Glycol salicylate)
- 41489-76-3(Methyl 5-Formyl-2-hydroxybenzoate)
- 6969-49-9(Octyl salicylate)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent